Cas no 71630-67-6 (9(10H)-Anthracenone,4,5-dinitro-)

• Product Name: 9(10H)-Anthracenone,4,5-dinitro-
• CAS No: 71630-67-6
• MF: C₁₄H₈N₂O₅
• MW: 284.22372341156
• CID: 563288
• PubChem ID: 3018198
• Update Time: 2025-04-19

9(10H)-Anthracenone,4,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Anthracenone,4,5-dinitro-
• 4,5-Dinitroanthracen-9(10H)-one
• 4,5-dinitro-10H-anthracen-9-one
• NS00061877
• EINECS 275-733-4
• 71630-67-6
• DTXSID90992208

• Inchi： 1S/C14H8N2O5/c17-14-8-3-1-5-12(15(18)19)10(8)7-11-9(14)4-2-6-13(11)16(20)21/h1-6H,7H2
• InChI Key： SHETWBIODFGNGI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CC2C(=CC=CC=21)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.04334
• Monoisotopic Mass: 284.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.525
• Boiling Point: 509°C at 760 mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.695
• PSA: 103.35